Cas no 32445-87-7 (2-Methyl-2-(4-trifluoromethyl-phenyl)-propionitrile)
32445-87-7 structure
Product Name:2-Methyl-2-(4-trifluoromethyl-phenyl)-propionitrile
CAS No:32445-87-7
MF:C11H10F3N
MW:213.199013233185
MDL:MFCD11036614
CID:2856298
PubChem ID:10219988
Update Time:2025-04-21
2-Methyl-2-(4-trifluoromethyl-phenyl)-propionitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-methyl-2-(4-(trifluoromethyl)phenyl)propanenitrile
- EN300-160504
- 2-methyl-2-(4-trifluoromethylphenyl)propanenitrile
- MFCD11036614
- SCHEMBL793480
- 2-Methyl-2-(4-trifluoromethyl-phenyl)-propionitrile
- HS-3576
- 2-methyl-2-[4-(trifluoromethyl)phenyl]propanenitrile
- 32445-87-7
-
- MDL: MFCD11036614
- Inchi: 1S/C11H10F3N/c1-10(2,7-15)8-3-5-9(6-4-8)11(12,13)14/h3-6H,1-2H3
- InChI Key: YEBSQXKOGNKPMQ-UHFFFAOYSA-N
- SMILES: FC(C1C=CC(=CC=1)C(C#N)(C)C)(F)F
Computed Properties
- Exact Mass: 213.07700
- Monoisotopic Mass: 213.07653381g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 263
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 23.8Ų
Experimental Properties
- PSA: 23.79000
- LogP: 3.50658
2-Methyl-2-(4-trifluoromethyl-phenyl)-propionitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019124952-1g |
2-Methyl-2-(4-(trifluoromethyl)phenyl)propanenitrile |
32445-87-7 | 90% | 1g |
$317.14 | 2023-09-02 | |
| Alichem | A019124952-5g |
2-Methyl-2-(4-(trifluoromethyl)phenyl)propanenitrile |
32445-87-7 | 90% | 5g |
$931.59 | 2023-09-02 | |
| TRC | M343085-50mg |
2-Methyl-2-(4-trifluoromethyl-phenyl)-propionitrile |
32445-87-7 | 50mg |
$ 70.00 | 2022-06-03 | ||
| TRC | M343085-100mg |
2-Methyl-2-(4-trifluoromethyl-phenyl)-propionitrile |
32445-87-7 | 100mg |
$ 95.00 | 2022-06-03 | ||
| TRC | M343085-500mg |
2-Methyl-2-(4-trifluoromethyl-phenyl)-propionitrile |
32445-87-7 | 500mg |
$ 340.00 | 2022-06-03 | ||
| abcr | AB456631-1 g |
2-Methyl-2-(4-(trifluoromethyl)phenyl)propanenitrile; . |
32445-87-7 | 1g |
€349.40 | 2022-06-10 | ||
| abcr | AB456631-5 g |
2-Methyl-2-(4-(trifluoromethyl)phenyl)propanenitrile; . |
32445-87-7 | 5g |
€1,089.30 | 2022-06-10 | ||
| eNovation Chemicals LLC | Y1254130-250mg |
2-Methyl-2-(4-trifluoroMethyl-phenyl)-propionitrile |
32445-87-7 | 90% | 250mg |
$120 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1254130-1g |
2-Methyl-2-(4-trifluoroMethyl-phenyl)-propionitrile |
32445-87-7 | 90% | 1g |
$625 | 2023-09-04 | |
| Enamine | EN300-160504-0.05g |
2-methyl-2-[4-(trifluoromethyl)phenyl]propanenitrile |
32445-87-7 | 0.05g |
$1044.0 | 2023-02-17 |
2-Methyl-2-(4-trifluoromethyl-phenyl)-propionitrile Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
32445-87-7 (2-Methyl-2-(4-trifluoromethyl-phenyl)-propionitrile) Related Products
- 2338-75-2(2-[4-(trifluoromethyl)phenyl]acetonitrile)
- 2338-76-3(3-Trifluoromethylphenylacetonitrile)
- 160001-85-4(4-tert-Butylbenzotrifluoride)
- 155395-64-5(Propanedinitrile, [4-(trifluoromethyl)phenyl]-)
- 99726-60-0(Propanedinitrile, [3-(trifluoromethyl)phenyl]-)
- 1000529-64-5(2-(4-(Difluoromethyl)phenyl)acetonitrile)
- 124305-68-6(1-3-(trifluoromethyl)phenylcyclopropane-1-carbonitrile)
- 85068-32-2(2-[3,5-bis(trifluoromethyl)phenyl]acetonitrile)
- 1000529-78-1(2-(3-(Difluoromethyl)phenyl)acetonitrile)
- 124276-61-5(1-4-(trifluoromethyl)phenylcyclopropane-1-carbonitrile)
Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk